2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H22N2O3/c1-13-6-3-4-9-20(13)18(21)12-15-11-17(23-19-15)14-7-5-8-16(10-14)22-2/h5,7-8,10-11,13H,3-4,6,9,12H2,1-2H3
• InChI Key: QMRRTHKMJTYQQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CC2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone, also known as MDPV, is a psychoactive substance that belongs to the class of cathinones. Cathinones are a group of synthetic stimulants that mimic the effects of amphetamines and cocaine. MDPV has gained popularity in recent years due to its potent psychoactive effects and its availability as a research chemical.

Mechanism of Action

2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This means that it blocks the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. The increased levels of dopamine are thought to be responsible for the stimulant effects of 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone, while the increased levels of norepinephrine and serotonin may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has been shown to produce a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been shown to increase locomotor activity and produce stereotypic behaviors in animals. In humans, 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has been reported to produce euphoria, increased energy, and increased sociability.

Advantages and Limitations for Lab Experiments

2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has several advantages for use in lab experiments. It is a potent stimulant with a high affinity for the dopamine transporter, making it useful for studying the effects of dopamine on the central nervous system. However, 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone also has several limitations. It is a relatively new drug, and its long-term effects on the brain and body are not well understood. Additionally, 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has a high potential for abuse and addiction, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone. One area of research could focus on the long-term effects of 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone on the brain and body. Another area of research could focus on the development of new drugs that target the dopamine transporter, but with less potential for abuse and addiction. Additionally, research could focus on the development of new treatments for addiction to 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone and other cathinones.

Synthesis Methods

2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone can be synthesized using a variety of methods, including the Leuckart reaction, reductive amination, and Mannich reaction. The Leuckart reaction involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with ammonium formate and formic acid to produce 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone. Reductive amination involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with methylamine and sodium cyanoborohydride to produce 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone. The Mannich reaction involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with formaldehyde and 2-methylpiperidine to produce 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone.

Scientific Research Applications

2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has been used in scientific research to study its effects on the central nervous system. It has been shown to have potent stimulant effects, similar to those of amphetamines and cocaine. 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone has also been shown to have an affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This affinity for the dopamine transporter is thought to be responsible for the potent stimulant effects of 2-(5-(3-Methoxyphenyl)isoxazol-3-yl)-1-(2-methylpiperidin-1-yl)ethanone.